Cas no 13891-87-7 (pent-4-en-2-one)

pent-4-en-2-one structure
pent-4-en-2-one structure
Product Name:pent-4-en-2-one
CAS No:13891-87-7
MF:C5H8O
MW:84.1164216995239
CID:169247
PubChem ID:83797
Update Time:2025-04-19

pent-4-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Penten-2-one
    • 1-pentene-4-one
    • 5-hexen-2-one
    • AC1L3676
    • AC1Q5CBM
    • Allyl methyl ketone
    • allylacetal
    • CTK0H8023
    • Methyl allyl ketone
    • methyl vinyl ketone
    • PNJWIWWMYCMZRO-UHFFFAOYSA-
    • 1-Penten-4-one
    • Vinyl acetone
    • Pent-4-en-2-one
    • Methyl 2-propenyl ketone
    • Allylmethyl ketone
    • 4CUM84CQ9J
    • UNII-4CUM84CQ9J
    • vinylacetone
    • CH3C(O)CH2CH=CH2
    • EN300-126905
    • DTXSID50160840
    • 13891-87-7
    • AKOS005138063
    • InChI=1/C5H8O/c1-3-4-5(2)6/h3H,1,4H2,2H3
    • CHEBI:87508
    • AMY31929
    • Q27159683
    • LMFA12000034
    • DB-361504
    • pent-4-en-2-one
    • MDL: MFCD00080611
    • Inchi: 1S/C5H8O/c1-3-4-5(2)6/h3H,1,4H2,2H3
    • InChI Key: PNJWIWWMYCMZRO-UHFFFAOYSA-N
    • SMILES: O=C(C)CC=C

Computed Properties

  • Exact Mass: 84.058
  • Monoisotopic Mass: 84.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 64.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0.7
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Density: 0.814
  • Boiling Point: 94 ºC
  • Flash Point: 11 ºC
  • Refractive Index: 1.4210
  • PSA: 17.07000
  • LogP: 1.15150

pent-4-en-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P923562-1g
pent-4-en-2-one
13891-87-7 95%
1g
¥5,705.10 2022-08-31
Enamine
EN300-126905-50mg
pent-4-en-2-one
13891-87-7 95.0%
50mg
$162.0 2023-10-02
Enamine
EN300-126905-100mg
pent-4-en-2-one
13891-87-7 95.0%
100mg
$241.0 2023-10-02
Enamine
EN300-126905-250mg
pent-4-en-2-one
13891-87-7 95.0%
250mg
$347.0 2023-10-02
Enamine
EN300-126905-500mg
pent-4-en-2-one
13891-87-7 95.0%
500mg
$546.0 2023-10-02
Enamine
EN300-126905-1000mg
pent-4-en-2-one
13891-87-7 95.0%
1000mg
$699.0 2023-10-02
Enamine
EN300-126905-2500mg
pent-4-en-2-one
13891-87-7 95.0%
2500mg
$1370.0 2023-10-02
Enamine
EN300-126905-5000mg
pent-4-en-2-one
13891-87-7 95.0%
5000mg
$2028.0 2023-10-02
Enamine
EN300-126905-10000mg
pent-4-en-2-one
13891-87-7 95.0%
10000mg
$3007.0 2023-10-02
Enamine
EN300-126905-0.05g
pent-4-en-2-one
13891-87-7 95%
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$162.0 2023-02-15

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